2-[(3E)-1-(dimethylamino)-3-{[(3-fluorophenyl)methoxy]imino}propylidene]propanedinitrile
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Overview
Description
The compound “2-[(3E)-1-(dimethylamino)-3-{[(3-fluorophenyl)methoxy]imino}propylidene]propanedinitrile” has a CAS Number of 478262-31-6 . It has a molecular weight of 286.31 and its IUPAC name is 2-((3E)-1-(dimethylamino)-3-{[(3-fluorobenzyl)oxy]imino}propylidene)malononitrile .
Molecular Structure Analysis
The InChI code for the compound is 1S/C15H15FN4O/c1-20(2)15(13(9-17)10-18)6-7-19-21-11-12-4-3-5-14(16)8-12/h3-8,19H,11H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
The physical form of the compound is not specified in the available data . More detailed physical and chemical properties might be available in the compound’s Material Safety Data Sheet (MSDS).Scientific Research Applications
Photophysical and Structural Aspects
Research conducted on analogs of 2-[(3E)-1-(dimethylamino)-3-{[(3-fluorophenyl)methoxy]imino}propylidene]propanedinitrile, such as Foron Blue SR analogs, focuses on their photophysical, structural aspects, and nonlinear optical properties. These studies involve the use of Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) to optimize structures and evaluate properties like polarizability and hyperpolarizability (Bhagwat & Sekar, 2019).
Preparation of Fluoroionophores
Fluoroionophores derived from diamine-salicylaldehyde (DS) derivatives, including compounds like 2-((E)-(2-(dimethylamino)ethylimino)methyl)-4-(4-methoxystyryl)phenol, have been developed and studied for their ability to interact with various metal cations. These compounds show potential in metal chelation and recognition, useful in analytical chemistry and sensor applications (Hong, Lin, Hsieh & Chang, 2012).
Synthesis and Molecular Characterization
The synthesis of related compounds, such as 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, serves as a foundational step in generating diverse compound libraries. These compounds can undergo various alkylation and ring closure reactions, leading to a wide array of molecular structures useful in pharmacological research and material science (Roman, 2013).
Synthesis of Fluorinated Poly(1,3,4-oxadiazole-ether-imide)s
In the field of polymer science, the synthesis of fluorinated poly(1,3,4-oxadiazole-ether-imide)s using compounds like 2-(4-dimethylaminophenyl)-5-(3,5-diaminophenyl)-1,3,4-oxadiazole, highlights the importance of these chemical structures in developing materials with high thermal stability and unique optical properties (Hamciuc, Hamciuc & Brumǎ, 2005).
Safety and Hazards
Properties
IUPAC Name |
2-[(3E)-1-(dimethylamino)-3-[(3-fluorophenyl)methoxyimino]propylidene]propanedinitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O/c1-20(2)15(13(9-17)10-18)6-7-19-21-11-12-4-3-5-14(16)8-12/h3-5,7-8H,6,11H2,1-2H3/b19-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUPDKXICSDZELJ-FBCYGCLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=C(C#N)C#N)CC=NOCC1=CC(=CC=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=C(C#N)C#N)C/C=N/OCC1=CC(=CC=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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